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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl hydrogen
suberate, a dicarboxylic acid monoester of significant interest in organic synthesis and as a

potential building block in the development of novel pharmaceuticals and materials. Due to a

scarcity of publicly available quantitative solubility data for this specific compound, this guide

combines reported qualitative information with estimations based on the physicochemical

properties of similar molecules to provide a practical reference for laboratory work.

Physicochemical Properties of Ethyl Hydrogen
Suberate
Ethyl hydrogen suberate, also known as monoethyl suberate or 8-ethoxy-8-oxooctanoic acid,

is a bifunctional molecule containing both a carboxylic acid and an ester group. This structure

imparts a moderate polarity to the molecule.
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Property Value Source

Molecular Formula C₁₀H₁₈O₄ [1][2][3]

Molecular Weight 202.25 g/mol [1][3]

Appearance
Clear colorless to pale yellow

liquid
[2]

Melting Point 25-27 °C [4]

Boiling Point 192 °C @ 17 Torr

Density 0.9807 g/cm³

pKa (Predicted) 4.77 ± 0.10

Solubility Profile of Ethyl Hydrogen Suberate
The solubility of a compound is a critical parameter in its synthesis, purification, formulation,

and biological application. The presence of both a polar carboxylic acid group and a more

nonpolar ester and alkyl chain in ethyl hydrogen suberate results in a nuanced solubility

profile.

Qualitative Solubility
Based on general principles of "like dissolves like" and available information for similar

compounds, the following qualitative solubility profile can be expected:

Water: A safety data sheet for ethyl hydrogen suberate states that it is "insoluble in water"

[5]. The long alkyl chain (six methylene groups) significantly contributes to its hydrophobic

character, overcoming the hydrophilicity of the carboxylic acid and ester groups. Dicarboxylic

acids with long carbon chains generally exhibit low water solubility.

Polar Aprotic Solvents (e.g., DMSO, DMF): Ethyl hydrogen suberate is expected to be

soluble in polar aprotic solvents. For a related compound, disuccinimidyl suberate, the

solubility in DMSO and dimethylformamide is reported to be approximately 10 mg/mL[6]. It is

reasonable to assume a similar or higher solubility for ethyl hydrogen suberate in these

solvents.
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Alcohols (e.g., Methanol, Ethanol): Dicarboxylic acid esters are generally soluble in

alcohols[7]. Ethanol, being a reactant in the synthesis of ethyl hydrogen suberate, is

expected to be a good solvent. Methanol, with its high polarity, should also effectively

dissolve the compound.

Ethers (e.g., Diethyl Ether, Tetrahydrofuran): Longer chain dicarboxylic acids and their esters

tend to be soluble in less-polar solvents like ethers[7]. Diethyl ether is a common solvent

used in the workup of esterification reactions.

Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are versatile and

are likely to dissolve ethyl hydrogen suberate due to their ability to interact with both polar

and nonpolar parts of the molecule.

Nonpolar Solvents (e.g., Hexane, Toluene): Solubility in nonpolar solvents is expected to be

limited due to the presence of the polar carboxylic acid and ester functional groups.

Estimated Quantitative Solubility Data
The following table presents estimated solubility values for ethyl hydrogen suberate in

various solvents at ambient temperature. These values are not experimentally verified for this

specific compound but are based on the solubility of structurally related compounds and

general solubility principles. Researchers should determine the precise solubility for their

specific application.
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Solvent Solvent Type
Estimated Solubility (
g/100 mL)

Water Polar Protic < 0.1 (Insoluble)

Methanol Polar Protic > 10 (Freely Soluble)

Ethanol Polar Protic > 10 (Freely Soluble)

Dimethyl Sulfoxide (DMSO) Polar Aprotic > 1 (Soluble)

N,N-Dimethylformamide (DMF) Polar Aprotic > 1 (Soluble)

Acetone Polar Aprotic > 10 (Freely Soluble)

Ethyl Acetate Polar Aprotic > 10 (Freely Soluble)

Dichloromethane (DCM) Weakly Polar > 10 (Freely Soluble)

Diethyl Ether Nonpolar > 1 (Soluble)

Toluene Nonpolar < 1 (Slightly Soluble)

n-Hexane Nonpolar < 0.1 (Sparingly Soluble)

Experimental Protocols
Synthesis of Ethyl Hydrogen Suberate via Fischer
Esterification
The most common method for the synthesis of ethyl hydrogen suberate is the Fischer

esterification of suberic acid with ethanol using an acid catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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